tert-Butyl 3-(methylamino)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(methylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-5-6-9(8-13)12-4/h9,12H,5-8H2,1-4H3
• InChI Key: XRRRUOWSHGFPTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)NC
• Molecular Formula: C11H22N2O2
• DSSTOX Substance ID: DTXSID60590518
• Molecular Weight: 214.30 g/mol
• CAS RN: 392331-89-4

Description

tert-Butyl 3-(methylamino)piperidine-1-carboxylate is a chemical compound that serves as a key intermediate in the synthesis of various pharmacologically active molecules. It is characterized by the presence of a piperidine ring, a tert-butyl ester group, and a methylamino substituent. This compound is involved in the synthesis of protein kinase inhibitors, nociceptin antagonists, and other biologically active compounds .

Synthesis Analysis

The synthesis of tert-Butyl 3-(methylamino)piperidine-1-carboxylate derivatives has been achieved through various synthetic routes. For instance, an asymmetric synthesis starting from ethyl 1-benzyl-3-oxopiperidine-4-carboxylate hydrochloride has been reported, yielding a key intermediate for protein kinase inhibitors with a 49% overall yield . Another study describes the asymmetric synthesis of a related compound, which is a useful intermediate for nociceptin antagonists, with a high enantiomeric excess (>98% ee) . These methods demonstrate potential for industrial application due to their mild conditions and high yields.

Molecular Structure Analysis

The molecular structure of tert-Butyl 3-(methylamino)piperidine-1-carboxylate derivatives has been elucidated using various spectroscopic techniques. For example, the structure of tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate was characterized with ESI-MS, 1H NMR, and elemental analysis . The crystal structure of related compounds has also been determined, revealing details such as the chair conformation of the piperazine ring and the dihedral angles between various substituents .

Chemical Reactions Analysis

The tert-Butyl 3-(methylamino)piperidine-1-carboxylate scaffold is versatile in chemical reactions. It has been used as a starting material for the synthesis of various derivatives through reactions such as amination, acylation, sulfonation, substitution, and halogenation . These reactions are crucial for the development of compounds with potential pharmacological applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of tert-Butyl 3-(methylamino)piperidine-1-carboxylate derivatives have been studied using techniques like FTIR, NMR, and X-ray crystallography. These studies provide insights into the stability, hydrogen bonding, and electronic structure of the compounds . DFT analyses and Hirshfeld surface analyses have also been conducted to understand the molecular electrostatic potential and vibrational properties, which are important for predicting reactivity and interactions with biological targets .

Scientific Research Applications

Asymmetric Synthesis of Nociceptin Antagonists

The compound has been used in the efficient asymmetric synthesis of nociceptin antagonists. This synthesis involves key steps like diastereoselective reduction and isomerization, suitable for large-scale operations (H. Jona et al., 2009).

Key Intermediate in Vandetanib Synthesis

It serves as a key intermediate in the synthesis of Vandetanib, an anticancer drug. The synthesis process involves acylation, sulfonation, and substitution, with an overall yield of 20.2% (Min Wang et al., 2015).

Formation of Substituted Piperidine

The compound reacts with methylhydrazine, leading to substituted piperidine with a specific dihedral angle, illustrating its utility in complex chemical structures (D. Richter et al., 2009).

Synthesis of Biologically Active Compounds

This chemical is an important intermediate in the synthesis of biologically active compounds like crizotinib, with a total yield of 49.9% in a multi-step process (D. Kong et al., 2016).

Enantioselective Synthesis of Alkaloids

The enantiomers of related compounds have been used for the stereoselective synthesis of various alkaloids, demonstrating the compound's role in the preparation of structurally diverse molecules (D. Passarella et al., 2005).

Fluoroalkyl-Substituted Pyrazoles Synthesis

It plays a role in the synthesis of fluoroalkyl-substituted pyrazoles on a multigram scale, highlighting its application in the production of fluorinated compounds (Rustam T. Iminov et al., 2015).

Anticancer Drug Intermediate

tert-Butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a derivative, is a significant intermediate for small molecule anticancer drugs, synthesized through a high-yield method (Binliang Zhang et al., 2018).

Mechanism of Action

Target of Action

tert-Butyl 3-(methylamino)piperidine-1-carboxylate, also known as 1-Boc-3-methylaminopiperidine, is a complex organic compoundIt has been used in the discovery of inhibitory fragments that selectively target the spire2-fmn2 interaction .

Biochemical Pathways

Given its role in the discovery of inhibitory fragments that selectively target the spire2-fmn2 interaction , it can be inferred that it may affect the pathways related to this interaction.

Result of Action

It has been used in the discovery of inhibitory fragments that selectively target the spire2-fmn2 interaction , suggesting that it may have a role in modulating this interaction.